4-Fluoro-3'-nitrobenzophenone

• IUPAC Name: (4-fluorophenyl)-(3-nitrophenyl)methanone
• InChI: InChI=1S/C13H8FNO3/c14-11-6-4-9(5-7-11)13(16)10-2-1-3-12(8-10)15(17)18/h1-8H
• InChI Key: AOHVHRTYAQSPFQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)C2=CC=C(C=C2)F
• Molecular Formula: C13H8FNO3
• DSSTOX Substance ID: DTXSID40440805
• Molecular Weight: 245.21 g/mol
• CAS RN: 16574-53-1

Description

Synthesis Analysis

The synthesis of related fluorinated nitrophenols and benzophenones has been described in the literature. For instance, 3-Fluoro-4-nitrophenol was synthesized from 2,4-difluoronitrobenzene through methoxylation and demethylation processes . Another synthesis route for a similar compound, 3-Fluoro-4-nitrophenol, involved a four-step process starting from m-fluoroaniline, including diazotization, hydrolysis, nitration, and separation of isomers . These methods could potentially be adapted for the synthesis of 4-fluoro-3'-nitrobenzophenone by altering the starting materials and reaction conditions.

Molecular Structure Analysis

While the molecular structure of 4-fluoro-3'-nitrobenzophenone is not directly analyzed in the provided papers, the structure can be inferred from the general knowledge of benzophenones and the influence of substituents like fluorine and nitro groups. The presence of these groups is likely to affect the electronic distribution and reactivity of the molecule, as seen in other fluorinated aromatic compounds .

Chemical Reactions Analysis

The papers discuss various chemical reactions involving fluorinated aromatic compounds. For example, 4-Chloro-2-fluoro-5-nitrobenzoic acid was used as a building block for the synthesis of various heterocyclic compounds . The reactivity of the nitro group and the presence of fluorine are crucial for such transformations. These insights can be applied to predict the reactivity of 4-fluoro-3'-nitrobenzophenone in similar chemical reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of 4-fluoro-3'-nitrobenzophenone can be deduced from the properties of related compounds. For instance, the presence of electron-withdrawing groups such as nitro and fluoro groups typically increases the acidity of adjacent hydrogen atoms and affects the compound's boiling and melting points . The fluorine atom also contributes to the compound's lipophilicity and could influence its potential applications in medicinal chemistry .

Scientific Research Applications

Biomolecule Immobilization and Bioconjugation

• Scientific Field : Analytical and Bioanalytical Chemistry.
• Application Summary : 4-Fluoro-3’-nitrobenzophenone is used as a photolinker for bioconjugation and functionalization of polymer surfaces. It is used for the immobilization of biomolecules onto polymer surfaces and the construction of bioconjugates, which are essential requirements of many biochemical assays and chemical syntheses.
• Methods of Application : The compound is used as a photolinker to produce the desired chemical linkage upon photo-irradiation. The first evidence of photochemical activation of an inert surface by 4-Fluoro-3’-nitrobenzophenone through nitrene insertion reaction was reported in 2001.
• Results or Outcomes : The 4-Fluoro-3’-nitrobenzophenone-activated surface was found to conjugate a biomolecule without any catalyst, reagent, or modification. It has distinct advantages over perfluorophenyl azide derivatives, which are contemporary nitrene-generating photolinkers, because of its simple, single-step preparation and ease of thermochemical and photochemical reactions with versatile polymers and biomolecules.

Analytical Chemistry

• Scientific Field : Analytical Chemistry.
• Application Summary : Derivatives of 4-Fluoro-3’-nitrobenzophenone have found applications in analytical chemistry. For instance, 7-Fluoro-4-nitrobenzo-2-oxa-1,3-diazole is used as a fluorescent labeling reagent for the high-performance liquid chromatography of amino acids.
• Methods of Application : The compound is used as a fluorescent labeling reagent in high-performance liquid chromatography.
• Results or Outcomes : This application enables sensitive detection of amino acids at the femtomole level.

Safety And Hazards

The safety data sheet for 4-Fluoro-3’-nitrobenzophenone indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation. It is advised to avoid breathing dust/fume/gas/mist/vapours/spray and to use only outdoors or in a well-ventilated area.